Cas no 1248550-88-0 (Methyl 5-phenylpyrrolidine-2-carboxylate)

• Product Name: Methyl 5-phenylpyrrolidine-2-carboxylate
• CAS No: 1248550-88-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5206842
• PubChem ID: 67257959
• Update Time: 2025-05-20

Methyl 5-phenylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-phenylpyrrolidine-2-carboxylate
• Methyl5-phenylpyrrolidine-2-carboxylate
• methyl-5-phenylpyrrolidine-2-carboxylate
• Proline, 5-phenyl-, methyl ester

• Inchi： 1S/C12H15NO2/c1-15-12(14)11-8-7-10(13-11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3
• InChI Key： PLTYXWQEMLQCPO-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C2C=CC=CC=2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 5-phenylpyrrolidine-2-carboxylate

Methyl 5-phenylpyrrolidine-2-carboxylate (CAS No. 1248550-88-0): A Comprehensive Overview in Modern Chemical Biology

Methyl 5-phenylpyrrolidine-2-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1248550-88-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The 5-phenylpyrrolidine moiety, a key pharmacophore in this molecule, is known for its structural versatility and biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The chemical structure of Methyl 5-phenylpyrrolidine-2-carboxylate consists of a pyrrolidine ring substituted with a phenyl group at the 5-position and a carboxylate ester at the 2-position. This arrangement contributes to the compound's unique physicochemical properties, including solubility, stability, and bioavailability, which are critical factors in pharmaceutical development. The presence of the ester group not only influences the compound's reactivity but also opens up possibilities for further chemical modifications, enabling the synthesis of derivatives with enhanced biological activity.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds like Methyl 5-phenylpyrrolidine-2-carboxylate. The pyrrolidine core is a common motif in many bioactive molecules, and its derivatives have been investigated for various therapeutic applications, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The phenyl group attached to the pyrrolidine ring further enhances the compound's interaction with biological targets, making it a promising candidate for drug development.

One of the most compelling aspects of Methyl 5-phenylpyrrolidine-2-carboxylate is its potential role in modulating neurotransmitter systems. Studies have shown that compounds with similar structural features can interact with receptors and enzymes involved in neurotransmission, leading to effects on mood, cognition, and pain perception. For instance, derivatives of pyrrolidine have been explored as potential treatments for depression and anxiety disorders due to their ability to influence serotonin and dopamine pathways. The< strong> 5-phenylpyrrolidine scaffold provides a unique balance of lipophilicity and polarizability, which is crucial for effective receptor binding.

The synthesis of Methyl 5-phenylpyrrolidine-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by esterification steps. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to introduce functional groups efficiently. The development of robust synthetic methodologies is essential for scaling up production and making this compound more accessible for research purposes.

The biological evaluation of Methyl 5-phenylpyrrolidine-2-carboxylate has revealed several interesting properties. Preclinical studies have demonstrated its potential as an antagonist at certain ion channels and receptors, suggesting applications in treating neurological conditions. Additionally, its ability to inhibit specific enzymes has been noted in early-stage research, indicating possible uses in managing metabolic disorders. These findings underscore the importance of continued investigation into this compound's pharmacological profile.

In conclusion, Methyl 5-phenylpyrrolidine-2-carboxylate (CAS No. 1248550-88-0) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research progresses, further exploration into its biological activities and synthetic pathways will undoubtedly expand its applications in pharmaceutical science.